Cas no 554439-49-5 (2-Chloro-1-(4-hexylphenyl)propan-1-one)

• Product Name: 2-Chloro-1-(4-hexylphenyl)propan-1-one
• CAS No: 554439-49-5
• MF: C₁₅H₂₁ClO
• MW: 252.779643774033
• CID: 3105872
• PubChem ID: 3859329
• Update Time: 2025-06-09

2-Chloro-1-(4-hexylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(4-hexyl-phenyl)-propan-1-one
• 2-chloro-1-(4-hexylphenyl)propan-1-one
• AKOS022274333
• 554439-49-5
• CS-0220102
• 987-065-7
• G38331
• Z56921820
• EN300-05759
• 2-Chloro-1-(4-hexylphenyl)propan-1-one

• Inchi： 1S/C15H21ClO/c1-3-4-5-6-7-13-8-10-14(11-9-13)15(17)12(2)16/h8-12H,3-7H2,1-2H3
• InChI Key： KFORDALUOQQUQW-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

• Exact Mass: 252.1280930Da
• Monoisotopic Mass: 252.1280930Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(4-hexylphenyl)propan-1-one

Introduction to 2-Chloro-1-(4-hexylphenyl)propan-1-one (CAS No. 554439-49-5) in Modern Chemical and Pharmaceutical Research

2-Chloro-1-(4-hexylphenyl)propan-1-one, identified by the chemical abstracts service number 554439-49-5, is a significant compound in the realm of organic synthesis and pharmaceutical development. This molecule, characterized by its chlorinated aromatic and aliphatic structure, has garnered attention due to its versatile applications in medicinal chemistry and material science. The presence of both a chloro group and a hexylphenyl substituent imparts unique reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 2-Chloro-1-(4-hexylphenyl)propan-1-one consists of a propanone backbone substituted with a 4-hexylphenyl group at the first carbon and a chlorine atom at the second carbon. This configuration allows for facile functionalization, enabling chemists to explore diverse chemical transformations. The compound’s solubility profile and stability under various conditions further enhance its utility in synthetic protocols.

In recent years, 2-Chloro-1-(4-hexylphenyl)propan-1-one has been extensively studied for its potential in drug discovery. Its aromatic system and chloro substituent make it an attractive scaffold for designing novel pharmacophores. For instance, researchers have leveraged this compound to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The hexyl side chain contributes to lipophilicity, which is often crucial for membrane permeability and bioavailability of therapeutic agents.

One notable application of 2-Chloro-1-(4-hexylphenyl)propan-1-one is in the synthesis of small-molecule probes for biochemical assays. These probes are essential tools for understanding the mechanisms of action of various proteins and enzymes. The compound’s reactivity allows for selective labeling of biomolecules, facilitating high-throughput screening campaigns in drug discovery pipelines. Additionally, its stability under mild reaction conditions makes it suitable for large-scale preparations without significant degradation.

The pharmaceutical industry has also explored derivatives of 2-Chloro-1-(4-hexylphenyl)propan-1-one as potential candidates for clinical trials. By modifying the substituents on the aromatic ring or the aliphatic chain, chemists can fine-tune the pharmacokinetic properties of the molecule. Preliminary studies suggest that certain derivatives exhibit promising antitumor activity by interfering with critical signaling pathways in cancer cells. Further investigation into these derivatives could lead to the development of novel therapeutic strategies.

Beyond pharmaceutical applications, 2-Chloro-1-(4-hexylphenyl)propan-1-one finds utility in material science, particularly in the synthesis of liquid crystals and organic semiconductors. The compound’s rigid aromatic core and extended conjugation make it an ideal candidate for designing materials with specific electronic properties. Researchers have incorporated this molecule into organic light-emitting diodes (OLEDs) and photovoltaic cells, where it serves as an electron donor or acceptor layer. These advancements highlight the broad applicability of 2-Chloro-1-(4-hexylphenyl)propan-1-one across multiple scientific disciplines.

The synthesis of 2-Chloro-1-(4-hexylphenyl)propan-1-one typically involves multi-step organic reactions, starting from commercially available precursors such as 4-hexylaniline and chloromethyl methyl ether. The process often requires careful optimization to achieve high yields and purity levels. Advances in catalytic methods have recently enabled more efficient synthetic routes, reducing waste generation and improving scalability. Such innovations align with the growing emphasis on sustainable chemistry practices in industrial settings.

Recent research has also demonstrated the role of 2-Chloro-1-(4-hexylphenyl)propan-1-one in polymer chemistry. Its incorporation into polymer backbones enhances thermal stability and mechanical strength, making it valuable for high-performance materials used in aerospace and automotive industries. The compound’s ability to form cross-linked networks further expands its potential applications in coatings and adhesives.

In conclusion, 2-Chloro-1-(4-hexylphenyl)propan-1-one (CAS No. 554439-49-5) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features enable diverse applications, from drug development to advanced materials engineering. As research continues to uncover new uses for this molecule, its importance is likely to grow further, driving innovation across multiple scientific fields.